Cas no 1262004-55-6 (5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid
• CAS No: 1262004-55-6
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• MDL: MFCD18318582
• CID: 2768823
• PubChem ID: 53224513
• Update Time: 2025-06-13

5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318582
• DTXSID80688406
• 5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-2-METHOXYNICOTINIC ACID
• 1262004-55-6
• 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid, 95%
• 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid

• MDL： MFCD18318582
• Inchi： 1S/C15H12F3NO4/c1-22-12-4-3-8(6-11(12)15(16,17)18)9-5-10(14(20)21)13(23-2)19-7-9/h3-7H,1-2H3,(H,20,21)
• InChI Key： WSUJILRUMQSOSB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=NC(=C(C(=O)O)C=1)OC)OC)(F)F

Computed Properties

• Exact Mass: 327.07184235Da
• Monoisotopic Mass: 327.07184235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7Ų

Additional information on 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid

Introduction to 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic Acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1262004-55-6 is a highly intriguing molecule known by the systematic name 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of both methoxy and trifluoromethyl groups on the aromatic ring, combined with the nicotinic acid moiety, suggests a rich chemical space for interaction with biological targets.

In recent years, there has been a growing interest in designing molecules that can modulate biological pathways through precise targeting. The structural motif of 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid makes it a promising candidate for further investigation in drug discovery and therapeutic development. The methoxy group can serve as a hydrogen bond acceptor, while the trifluoromethyl group can enhance lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in various disease pathways. Nicotinic acid derivatives have been extensively studied for their roles in modulating lipid metabolism and inflammation. The introduction of additional functional groups like the methoxy and trifluoromethyl substituents can fine-tune the pharmacological properties of the molecule, leading to enhanced efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethyl group, in particular, has been shown to improve binding affinity and reduce metabolic degradation. This has led to a surge in interest for molecules containing this moiety, including 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutic agents targeting conditions such as metabolic disorders, neurodegenerative diseases, and cancer.

The synthesis of 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid involves a series of well-established organic reactions that highlight its synthetic accessibility. The key steps include the Friedel-Crafts alkylation followed by nucleophilic substitution reactions to introduce the methoxy groups. The presence of the trifluoromethyl group may require more sophisticated synthetic strategies, such as metal-catalyzed cross-coupling reactions or halogenation techniques.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways. The combination of the nicotinic acid backbone with the electron-withdrawing trifluoromethyl group could lead to potent interactions with target proteins. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The pharmaceutical industry has been particularly interested in nicotinic acid derivatives due to their reported cholesterol-lowering effects. However, side effects such as flushing and liver toxicity have limited their clinical use. By optimizing the structure of compounds like 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid, researchers aim to develop safer alternatives with improved efficacy. The methoxy and trifluoromethyl groups could play a crucial role in achieving this balance between potency and safety.

Advances in computational chemistry have also facilitated the design and optimization of molecules like 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid. Molecular modeling techniques can predict binding affinities and identify potential lead compounds before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with drug discovery, making it an invaluable tool for modern medicinal chemistry.

The future prospects for this compound are promising, with ongoing research focusing on its pharmacokinetic properties and potential clinical applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological pathways continues to expand, compounds like 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxynicotinic acid will undoubtedly play a crucial role in shaping the future of medicine.